Cas no 55750-51-1 (1H-Pyrrole-1-carboxylicacid, 2,5-dihydro-2,5-dioxo-, phenylmethyl ester)

• Product Name: 1H-Pyrrole-1-carboxylicacid, 2,5-dihydro-2,5-dioxo-, phenylmethyl ester
• CAS No: 55750-51-1
• MF: C₁₂H₉NO₄
• MW: 231.204163312912
• CID: 377844
• PubChem ID: 3016993
• Update Time: 2025-04-19

1H-Pyrrole-1-carboxylicacid, 2,5-dihydro-2,5-dioxo-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-carboxylicacid, 2,5-dihydro-2,5-dioxo-, phenylmethyl ester
• benzyl 2,5-dihydro-2,5-dioxo-1H-pyrrole-1-carboxylate
• benzyl 2,5-dioxopyrrole-1-carboxylate
• benzyl 2,5-dioxo-2,5-dihydro-1H-pyrrole-1-carboxylate
• 1H-Pyrrole-1-carboxylic acid, 2,5-dihydro-2,5-dioxo-, phenylmethyl ester
• Phenylmethyl 2,5-dihydro-2,5-dioxo-1H-pyrrole-1-carboxylate
• 55750-51-1
• NS00033386
• DTXSID30204312
• X6X7UE45H5
• EINECS 259-793-9
• SCHEMBL19984711
• AMY497

• Inchi： 1S/C12H9NO4/c14-10-6-7-11(15)13(10)12(16)17-8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： FACGDKXRLCOWHU-UHFFFAOYSA-N
• SMILES： O(C(N1C(C=CC1=O)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 231.05317
• Monoisotopic Mass: 231.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• Density: 1.406
• Boiling Point: 372.7°Cat760mmHg
• Flash Point: 179.2°C
• Refractive Index: 1.614
• PSA: 63.68